2-(2-naphthylsulfonyl)-1,4-phenylene bis(3-methoxybenzoate)

• IUPAC Name: [4-(3-methoxybenzoyl)oxy-3-naphthalen-2-ylsulfonylphenyl] 3-methoxybenzoate
• InChI: InChI=1S/C32H24O8S/c1-37-25-11-5-9-23(17-25)31(33)39-27-14-16-29(40-32(34)24-10-6-12-26(18-24)38-2)30(20-27)41(35,36)28-15-13-21-7-3-4-8-22(21)19-28/h3-20H,1-2H3
• InChI Key: ZIZBBFJSAZZBIC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)OC2=CC(=C(C=C2)OC(=O)C3=CC(=CC=C3)OC)S(=O)(=O)C4=CC5=CC=CC=C5C=C4
• Molecular Formula: C32H24O8S
• Molecular Weight: 568.6 g/mol

Description

"2-(2-naphthylsulfonyl)-1,4-phenylene bis(3-methoxybenzoate)" likely belongs to a class of organic compounds known for their complex molecular structures, which include naphthylsulfonyl and phenylene groups, as well as methoxybenzoate esters. These functional groups are often found in materials with unique electronic, optical, and chemical properties, making them of interest in various scientific fields such as materials science, organic synthesis, and medicinal chemistry.

Synthesis Analysis

The synthesis of compounds similar to "2-(2-naphthylsulfonyl)-1,4-phenylene bis(3-methoxybenzoate)" often involves multi-step organic reactions, including nucleophilic aromatic substitution, esterification, and sulfonation. For example, compounds like 2,6-bis(arylsulfonyl)anilines are synthesized through nucleophilic aromatic substitution followed by hydrogenation and subsequent oxidation (Beppu et al., 2014).

Molecular Structure Analysis

The molecular structure of compounds within this category is characterized by the presence of rigid aromatic systems, which can lead to unique electronic and photophysical properties. X-ray crystallography and computational methods like density functional theory (DFT) are commonly used to analyze the structure and electronic configuration of such molecules. For instance, studies have revealed well-defined intramolecular hydrogen bonds in similar compounds, which contribute to their stability and photophysical characteristics (Beppu et al., 2014).